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Compound of Interest

Compound Name: Tin-ZINC

For Researchers, Scientists, and Drug Development Professionals

Hard chromium plating has long been the industry standard for applications demanding high
wear resistance and durability. However, growing environmental and health concerns
associated with the hexavalent chromium used in the plating process have spurred research
into viable alternatives. Among the most promising replacements are tin-zinc (Sn-Zn) alloy
coatings, which offer a compelling combination of corrosion resistance and favorable
tribological properties. This guide provides an objective comparison of the wear resistance of
zinc-based coatings and hard chromium, supported by experimental data, to aid in material
selection for demanding applications.

While direct comparative studies between tin-zinc and hard chromium are limited, valuable
insights can be drawn from research comparing pure zinc and hard chromium coatings under
identical conditions. The data presented here is based on a study by S. Rhaiem et al., which
characterized the tribological behavior of electrodeposited zinc and hard chromium coatings on
a C45 steel substrate.

Quantitative Data Summary

The following table summarizes the key tribological and mechanical properties of hard
chromium and zinc coatings as determined by experimental testing.
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. C45 Steel
Hard Chromium . .
Property . Zinc Coating Substrate
Coating
(Uncoated)
Microhardness (HV) 1050 160 240
Stabilized Coefficient
o ~0.75 ~0.75 ~0.6
of Friction
Maximum Wear Track
~1.2 ~4.5 ~1.2

Depth (um)

Performance Analysis

The experimental data reveals that hard chromium exhibits significantly higher hardness
compared to both the zinc coating and the uncoated steel substrate.[1] In terms of wear
resistance, the hard chromium coating demonstrated performance on par with the uncoated
C45 steel substrate, both showing a minimal wear track depth of approximately 1.2 um.[1] In
contrast, the zinc coating exhibited a considerably deeper wear track of about 4.5 pm,
indicating lower wear resistance under the tested conditions.[1]

Interestingly, both the hard chromium and zinc coatings displayed a similar stabilized coefficient
of friction, which was notably higher than that of the uncoated substrate.[1] The primary wear
mechanism observed for the zinc coating was attributed to the severe shearing of the surface
layers, primarily due to the plowing action of the steel counterbody.[1]

Experimental Protocol

The tribological data was obtained using a linear reciprocating tribometer. The following
protocol was employed:

1. Specimen Preparation:
e Substrate: C45 steel.
o Coatings:

o Hard chromium electrodeposited on C45 steel.
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o Zinc electrodeposited on C45 steel.

o Counterbody: 100Cr6 steel ball.
2. Tribological Testing:
e Apparatus: Linear reciprocating tribometer.

o Test Type: Pin-on-plate configuration with the 100Cr6 steel ball as the pin and the
coated/uncoated steel as the plate.

e Normal Load: Varied to assess its influence on wear.

o Sliding Speed: Maintained constant throughout the tests.

e Environment: Conducted under dry friction conditions.

3. Data Analysis:

» Coefficient of Friction: Continuously monitored and recorded during the test.

o Wear Track Analysis: The profile and maximum depth of the wear tracks were measured
post-testing to quantify material loss.

e Microhardness: Measured to characterize the mechanical properties of the coatings and
substrate.[1]

Visualizing the Experimental Workflow

The logical flow of the wear resistance testing process can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8454451#wear-resistance-of-tin-zinc-coatings-
versus-hard-chromium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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